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Introduction

SCHO00013 is a novel cardiotonic agent identified as a Ca2+ sensitizer. It enhances cardiac
contractility by increasing the sensitivity of the myofilaments to calcium, leading to a positive
inotropic effect without a significant increase in heart rate (chronotropic effect).[1] This
pharmacological profile makes SCH00013 a promising candidate for the treatment of
congestive heart failure.[1] Echocardiography is a non-invasive imaging modality that is
essential for assessing the in vivo effects of SCH00013 on cardiac function. These application
notes provide a detailed protocol for utilizing echocardiography to evaluate the cardiac effects
of SCH00013 in a preclinical canine model.

Mechanism of Action: Ca2+ Sensitization

SCHO00013 exerts its primary effect by binding to cardiac troponin C (cTnC), a key protein in the
regulation of muscle contraction. This binding enhances the affinity of cTnC for Ca2+, leading
to a more sustained interaction between actin and myosin filaments at a given intracellular
calcium concentration. The result is an increase in the force of myocardial contraction. At
higher concentrations, a moderate contribution from a cAMP-dependent mechanism may also
be observed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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